Cas no 111005-19-7 (1H-Imidazol-4-amine dihydrochloride)

• Product Name: 1H-Imidazol-4-amine dihydrochloride
• CAS No: 111005-19-7
• MF: C₃H₇Cl₂N₃
• MW: 156.013777971268
• MDL: MFCD16987731
• CID: 135660
• PubChem ID: 12744652
• Update Time: 2025-07-20

1H-Imidazol-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-4-amine dihydrochloride
• 1H-Imidazol-5-amine,hydrochloride (1:2)
• 3,5-DIMETHANOLPYRIDINE
• 4(5)aminoimidazole dihydrochloride
• 3,5-pyridinedimethanol
• Pyridine-3,5-diyldimethanol
• 1H-Imidazol-5-amine hydrochloride
• 1H-Imidazol-5-amine, hydrochloride (1:2)
• 4-Aminoimidazole dihydrochloride
• 1H-Imidazol-4-aminedihydrochloride
• 1H-imidazol-5-amine dihydrochloride
• Z3241270014
• 1H-Imidazol-4-amine 2HCl
• 4-Aminoimidazole 2HCl
• EN300-193609
• AKOS026741775
• PB48703
• 111005-19-7
• 5-Amino-1H-imidazole Dihydrochloride
• SY120722
• 1H-imidazol-5-amine;dihydrochloride
• 4919-03-3 (free base)
• CS-0054304
• 1H-Imidazol-4-amine, dihydrochloride
• AS-61013
• AKOS022185392
• MFCD16987731

• MDL： MFCD16987731
• Inchi： 1S/C3H5N3.2ClH/c4-3-1-5-2-6-3;;/h1-2H,4H2,(H,5,6);2*1H
• InChI Key： DUMKPSWHQBNFMQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=NC=C1N

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 155.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 45.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.261
• Melting Point: 140-145 ºC
• Boiling Point: 350.6°C at 760 mmHg
• Flash Point: 165.8°C
• Refractive Index: 1.59
• PSA: 53.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-Imidazol-4-amine dihydrochloride

Introduction to 1H-Imidazol-4-amine dihydrochloride (CAS No. 111005-19-7)

1H-Imidazol-4-amine dihydrochloride, with the chemical formula C₃H₆Cl₂N₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure features a imidazole ring substituted with an amine group at the 4-position, making it a versatile intermediate in the development of various biologically active molecules. This compound has garnered attention due to its utility in synthesizing pharmacologically relevant scaffolds, particularly in the realm of drug discovery and medicinal chemistry.

TheCAS registry number 111005-19-7 uniquely identifies this substance, distinguishing it from other isomers and derivatives. The dihydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in biochemical assays and pharmaceutical formulations. This property is particularly advantageous in drug development, where solubility is a critical factor for oral bioavailability and intravenous administration.

Recent advancements in medicinal chemistry have highlighted the importance of 1H-imidazol-4-amine dihydrochloride as a building block for small-molecule drugs. The imidazole core is a privileged scaffold found in numerous FDA-approved medications, owing to its ability to interact with biological targets such as enzymes and receptors. Specifically, derivatives of this compound have been explored for their potential in treating inflammatory diseases, infectious disorders, and even certain types of cancer.

One of the most compelling applications of 1H-imidazol-4-amine dihydrochloride lies in its role as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases. Researchers have synthesized imidazole-based kinase inhibitors that target specific tyrosine kinases, demonstrating efficacy in preclinical models. For instance, modifications of the 4-amino group on the imidazole ring have been shown to enhance binding affinity to ATP pockets on kinase domains.

In addition to its applications in oncology, 1H-imidazol-4-amine dihydrochloride has been investigated for its antimicrobial properties. The imidazole ring exhibits inherent bioactivity against certain bacterial strains due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Recent studies have reported the design of novel antimicrobial agents incorporating this scaffold, which show promise against multidrug-resistant bacteria. These findings underscore the compound's potential as a lead structure in combating emerging infectious threats.

The synthesis of 1H-imidazol-4-amine dihydrochloride typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the amine and hydrochloride salt. Advances in catalytic methods have improved the efficiency and scalability of these synthetic pathways, making it more feasible to produce large quantities for industrial applications.

The pharmacokinetic profile of derivatives derived from 1H-imidazol-4-amine dihydrochloride is another area of active research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic potential. Computational modeling techniques have been employed to predict ADME properties based on molecular structure, allowing researchers to design more effective candidates before experimental validation.

Future directions in the study of 1H-imidazol-4-amine dihydrochloride may include exploring its role in modulating neurodegenerative diseases. The imidazole scaffold has shown potential in interacting with neurotransmitter receptors and ion channels, suggesting its utility in developing treatments for conditions such as Alzheimer's disease or Parkinson's disease. Preliminary studies have demonstrated that certain imidazole derivatives can attenuate neuroinflammation and protect against oxidative stress—key pathological features of these disorders.

In conclusion,1H-imidazol-4-amine dihydrochloride (CAS No. 111005-19-7) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its structural versatility and biological activity make it a valuable tool for synthesizing novel therapeutic agents targeting diverse diseases. As research continues to uncover new applications and synthetic methodologies，this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.